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Compound of Interest

Compound Name: 2-Bromopyridine

Cat. No.: B144113 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromopyridine

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromopyridine, with a specific focus on its boiling point and solubility. The information is

tailored for researchers, scientists, and professionals involved in drug development and other

chemical research fields.

Quantitative Physical Properties
The physical properties of 2-Bromopyridine are summarized in the tables below for easy

reference and comparison.

Table 1: Boiling Point of 2-Bromopyridine
Boiling Point (°C) Pressure (mmHg) Reference

192-194 760 (lit.) [1][2][3][4]

194.8 Not Specified [5]

194 Not Specified

Table 2: Solubility of 2-Bromopyridine
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Solvent Solubility Temperature (°C) Reference

Water Slightly miscible Not Specified [1][3][4]

Water 2.5 g/L 20 [6][7]

Water 20.2 g/L 20 [8]

Ethanol Miscible Not Specified [1][3][4]

Ether Miscible Not Specified [1][3][4]

Benzene Miscible Not Specified [1][3][4]

Pyridine Miscible Not Specified [1][3][4]

Methanol Soluble Not Specified [6]

Isopropyl Alcohol Soluble Not Specified [6]

Tetrahydrofuran Soluble Not Specified [6]

Ethyl Acetate Soluble Not Specified [6]

Acetone Soluble Not Specified [6]

Toluene Soluble Not Specified [6]

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and solubility of 2-Bromopyridine.

Determination of Boiling Point by Micro-Boiling Point
Method
This method is suitable for small quantities of liquid samples.[9][10]

Apparatus:

Thiele tube

Thermometer (0-250 °C range)
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Capillary tubes (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or oil bath)

High-boiling point mineral oil

Stand and clamp

Procedure:

Fill the Thiele tube with high-boiling point mineral oil to a level just above the top of the side

arm.

Add a small amount (approximately 0.5 mL) of 2-Bromopyridine into the small test tube.

Place a capillary tube, with its sealed end up, into the 2-Bromopyridine in the test tube.

Attach the test tube to the thermometer using a rubber band, ensuring the bulb of the

thermometer is level with the sample.

Immerse the assembly into the Thiele tube, making sure the sample is below the oil level.

Gently heat the side arm of the Thiele tube.[11]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[9][11] Record this temperature.

It is advisable to repeat the measurement to ensure accuracy.
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Determination of Aqueous Solubility
This protocol outlines a method to determine the solubility of 2-Bromopyridine in water at a

specific temperature.[12]

Apparatus:

Constant temperature water bath or shaker

Glass vials with screw caps

Analytical balance

Volumetric flasks and pipettes

Centrifuge

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Add an excess amount of 2-Bromopyridine to a known volume of distilled water in a glass

vial. The excess is to ensure a saturated solution is formed.

Seal the vial and place it in a constant temperature water bath set to the desired temperature

(e.g., 20 °C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.[12]

After equilibration, allow the vial to stand in the water bath to let the undissolved 2-
Bromopyridine settle.

Carefully withdraw a sample from the upper aqueous layer using a pipette.

To remove any undissolved micro-droplets, either centrifuge the sample or filter it through a

syringe filter.
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Accurately dilute the saturated solution with a suitable solvent to a concentration that falls

within the linear range of the analytical instrument.

Quantify the concentration of 2-Bromopyridine in the diluted sample using a pre-calibrated

analytical method such as UV-Vis spectrophotometry or HPLC.

Calculate the original concentration of 2-Bromopyridine in the saturated solution, which

represents its solubility at that temperature. Express the result in g/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a

chemical substance like 2-Bromopyridine.
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Phase 1: Sample Preparation & Purity

Phase 2: Physical Property Determination

Phase 3: Data Analysis & Reporting

Obtain 2-Bromopyridine Sample

Assess Purity (e.g., GC, NMR)

Boiling Point MeasurementSelect Solvents (Aqueous & Organic)

Compile & Tabulate Data

Solubility Determination

Prepare Saturated Solutions at Constant T

Quantify Concentration Compare with Literature Values

Generate Technical Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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